Cas no 29044-06-2 (2-Methylhexane-2,5-diol)

• Product Name: 2-Methylhexane-2,5-diol
• CAS No: 29044-06-2
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD21924454
• CID: 2355718
• PubChem ID: 13172503
• Update Time: 2025-04-21

2-Methylhexane-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 2-methylhexane-2,5-diol
• DTXSID00524594
• AKOS017977706
• 29044-06-2
• KZWQVDXGMOSSNY-UHFFFAOYSA-N
• SCHEMBL755307
• DTXCID40475399
• 2-Methylhexane-2,5-diol

• MDL： MFCD21924454
• Inchi： 1S/C7H16O2/c1-6(8)4-5-7(2,3)9/h6,8-9H,4-5H2,1-3H3
• InChI Key： KZWQVDXGMOSSNY-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC(C)O

Computed Properties

• Exact Mass: 132.115029749Da
• Monoisotopic Mass: 132.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų